Cas no 2171918-38-8 (4-(5-Methylhexan-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol
• CAS No: 2171918-38-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5565931
• PubChem ID: 165596598
• Update Time: 2025-11-01

4-(5-Methylhexan-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171918-38-8
• EN300-1635810
• 4-(5-methylhexan-2-yl)pyrrolidin-3-ol
• 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol

• Inchi： 1S/C11H23NO/c1-8(2)4-5-9(3)10-6-12-7-11(10)13/h8-13H,4-7H2,1-3H3
• InChI Key： PKBRKUDBNSNEOT-UHFFFAOYSA-N
• SMILES： OC1CNCC1C(C)CCC(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol

Recent Advances in the Study of 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol (CAS: 2171918-38-8)

The compound 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol (CAS: 2171918-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and alkyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements in understanding this compound.

One of the primary areas of investigation has been the synthetic pathways for 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol. Researchers have developed novel methodologies to improve the yield and purity of the compound, which is critical for its subsequent pharmacological evaluation. For instance, a recent study published in the Journal of Medicinal Chemistry reported an efficient asymmetric synthesis route that leverages catalytic hydrogenation and chiral auxiliaries to achieve high enantiomeric purity. This advancement is particularly important given the increasing emphasis on stereoselectivity in drug development.

In addition to synthetic improvements, the pharmacological profile of 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol has been a focal point of recent research. Preliminary in vitro studies have demonstrated its activity as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its affinity for the sigma-1 receptor, a target implicated in neuropathic pain and neurodegenerative diseases. These findings underscore the compound's versatility and warrant further investigation into its mechanism of action.

Another significant development is the exploration of 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol as a scaffold for the design of new bioactive molecules. Researchers have utilized computational modeling and structure-activity relationship (SAR) studies to identify derivatives with enhanced potency and selectivity. A recent publication in ACS Chemical Biology detailed the synthesis and evaluation of a series of analogs, revealing that subtle modifications to the alkyl chain or pyrrolidine ring can significantly alter biological activity. These insights are invaluable for the rational design of next-generation therapeutics.

Despite these promising advancements, challenges remain in the development of 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol as a viable drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent research on 4-(5-Methylhexan-2-yl)pyrrolidin-3-ol (CAS: 2171918-38-8) has provided valuable insights into its synthetic accessibility, pharmacological properties, and therapeutic potential. The compound's unique structural features and biological activity make it a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and exploring its efficacy in relevant disease models. As the field progresses, this molecule may emerge as a key player in the development of novel therapeutics for neurological and other disorders.